Ethyl 4-amino-2-ethylpyrimidine-5-carboxylate

• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol
• IUPAC Name: ethyl 4-amino-2-ethylpyrimidine-5-carboxylate
• InChI: InChI=1S/C9H13N3O2/c1-3-7-11-5-6(8(10)12-7)9(13)14-4-2/h5H,3-4H2,1-2H3,(H2,10,11,12)
• InChI Key: QRSJRRLXQAEWBP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=C(C(=N1)N)C(=O)OCC

Description

Ethyl 4-amino-2-ethylpyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C9H13N3O2 and its molecular weight is 195.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8.1 g (0.15 mol) of sodium methoxide was added to a dried single-neck flask equipped with constant pressure dropping funnel and drying pipe. The flask was cooled with ice bath for 10 min. 50 ml of absolute ethanol was added and the mixture was stirred. 10.857 g (0.1 mol) of propanimidamide monohydrochloride was charged into the flask after the sodium methoxide was dissolved, resulting a suspension. Then 16.9 g (0.1 mol) of ethyl cyano(ethoxymethylene)acetate in 70 ml of absolute ethanol was dropped into the flask through the dropping funnel. The reaction turned to yellow from white. The reaction was stirred for 1-2 h after the addition was finished. Ice water was poured into the flask. Precipitate formed was filtered and washed twice with water. 12 g of ethyl 4-amino-2-ethylpyrimidine-5-carboxylate was obtained (yield 62%) after drying.